Cas no 2262392-71-0 (N-(1-Cyanocyclohexyl)-N-methyl-2-[2-oxo-4-(trifluoromethyl)pyridin-1-yl]acetamide)

• Product Name: N-(1-Cyanocyclohexyl)-N-methyl-2-[2-oxo-4-(trifluoromethyl)pyridin-1-yl]acetamide
• CAS No: 2262392-71-0
• MF: C₁₆H₁₈F₃N₃O₂
• MW: 341.328234195709
• CID: 6318537
• PubChem ID: 136542912
• Update Time: 2025-08-05

N-(1-Cyanocyclohexyl)-N-methyl-2-[2-oxo-4-(trifluoromethyl)pyridin-1-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-Cyanocyclohexyl)-N-methyl-2-[2-oxo-4-(trifluoromethyl)pyridin-1-yl]acetamide
• AKOS033770696
• Z2142962376
• EN300-26680659
• N-(1-cyanocyclohexyl)-N-methyl-2-[2-oxo-4-(trifluoromethyl)-1,2-dihydropyridin-1-yl]acetamide
• 2262392-71-0

• Inchi： 1S/C16H18F3N3O2/c1-21(15(11-20)6-3-2-4-7-15)14(24)10-22-8-5-12(9-13(22)23)16(17,18)19/h5,8-9H,2-4,6-7,10H2,1H3
• InChI Key： WSLRLQWBRJPOJL-UHFFFAOYSA-N
• SMILES： FC(C1C=CN(C(C=1)=O)CC(N(C)C1(C#N)CCCCC1)=O)(F)F

Computed Properties

• Exact Mass: 341.13511131g/mol
• Monoisotopic Mass: 341.13511131g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 64.4Ų

Additional information on N-(1-Cyanocyclohexyl)-N-methyl-2-[2-oxo-4-(trifluoromethyl)pyridin-1-yl]acetamide

Professional Introduction to N-(1-Cyanocyclohexyl)-N-methyl-2-[2-oxo-4-(trifluoromethyl)pyridin-1-yl]acetamide (CAS No. 2262392-71-0)

N-(1-Cyanocyclohexyl)-N-methyl-2-[2-oxo-4-(trifluoromethyl)pyridin-1-yl]acetamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic amide is characterized by a cyclohexyl ring substituted with a cyano group, an N-methyl group, and an acetylamide moiety linked to a pyridine ring. The presence of a trifluoromethyl group on the pyridine ring enhances its lipophilicity and metabolic stability, making it an attractive candidate for drug development.

The compound's molecular structure, as defined by its Chemical Abstracts Service (CAS) number 2262392-71-0, suggests a high degree of complexity that may contribute to its pharmacological activity. The 1-cyanocyclohexyl substituent introduces a polar, electron-withdrawing group that can interact with biological targets in specific ways. This structural motif is often found in molecules designed to modulate enzyme activity or receptor binding. The 2-[2-oxo-4-(trifluoromethyl)pyridin-1-yl]acetamide part of the name indicates the presence of a pyridine derivative with an acetylamide functional group, which is known to be pharmacologically relevant in various therapeutic contexts.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated pyridines in the design of novel therapeutic agents. The trifluoromethyl group, in particular, is widely recognized for its ability to improve drug properties such as bioavailability, metabolic stability, and binding affinity. In the context of this compound, the trifluoromethylpyridin-1-yl moiety may play a crucial role in determining its interaction with biological targets. Studies have shown that fluorinated pyridines can act as effective scaffolds for developing drugs with enhanced pharmacokinetic profiles.

The N-methyl group in the compound's structure is another key feature that can influence its pharmacological behavior. Methyl groups are commonly found in biologically active molecules and can affect both the solubility and reactivity of a compound. In this case, the N-methyl group may contribute to the overall lipophilicity of the molecule, which is often a critical factor in drug absorption and distribution within the body. Additionally, the presence of an amide linkage can facilitate interactions with biological targets such as enzymes and receptors.

Research into this class of compounds has been driven by their potential applications in treating various diseases. For instance, studies have explored the use of cyano-substituted heterocycles as inhibitors of enzymes involved in inflammatory pathways. The structural features of N-(1-cyanocyclohexyl)-N-methyl-2-[2-oxo-4-(trifluoromethyl)pyridin-1-yl]acetamide make it a promising candidate for further investigation in this area. The ability of the compound to modulate enzyme activity could lead to novel treatments for conditions such as cancer, inflammation, and neurodegenerative disorders.

Moreover, the compound's design aligns with current trends in drug discovery that emphasize rational molecular design based on structural features known to enhance pharmacological activity. The combination of cyclohexyl, cyano, N-methyl, acetylamide, and trifluoromethylpyridine moieties creates a unique chemical entity with potential therapeutic benefits. The use of computational methods such as molecular docking and virtual screening has been instrumental in identifying promising candidates like this one for further experimental validation.

In conclusion, N-(1-Cyanocyclohexyl)-N-methyl-2-[2-oxo-4-(trifluoromethyl)pyridin-1-yl]acetamide (CAS No. 2262392-71-0) represents an intriguing example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups and its alignment with current trends in drug discovery make it a valuable compound for further research. As our understanding of biological targets continues to evolve, compounds like this one will play an increasingly important role in the development of new treatments for human diseases.